2-((1-Cyanocyclohexyl)amino)-2-oxoethyl 5-methoxy-3-methylbenzofuran-2-carboxylate

Specification

• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol
• IUPAC Name: [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 5-methoxy-3-methyl-1-benzofuran-2-carboxylate
• Standard InChI: InChI=1S/C20H22N2O5/c1-13-15-10-14(25-2)6-7-16(15)27-18(13)19(24)26-11-17(23)22-20(12-21)8-4-3-5-9-20/h6-7,10H,3-5,8-9,11H2,1-2H3,(H,22,23)
• Standard InChI Key: CZYDPIITJJQHNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)OC)C(=O)OCC(=O)NC3(CCCCC3)C#N

Introduction

2-((1-Cyanocyclohexyl)amino)-2-oxoethyl 5-methoxy-3-methylbenzofuran-2-carboxylate is an organic compound with the CAS number 930009-26-0. It belongs to the class of benzofuran derivatives, which are widely studied for their pharmacological properties. This compound features a benzofuran core, a cyanocyclohexyl group, and a methoxy moiety, all of which contribute to its bioactivity and potential applications in medicinal chemistry.

Synthesis

The synthesis of this compound involves a multi-step process:

• Introduction of the Cyanocyclohexyl Group: Cyanogen bromide is typically used to incorporate the cyanide functionality.

• Methoxy Substitution: Methanol reacts under controlled conditions to introduce the methoxy group.

• Formation of Benzofuran Core: This step often requires cyclization reactions involving phenolic precursors.

Reaction conditions such as temperature, pH, and solvent choice are critical for optimizing yield and purity. Analytical techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) are employed to monitor reaction progress.

Biological Significance

Benzofuran derivatives like this compound are known for their diverse biological activities:

• Anti-inflammatory Properties: The benzofuran core has been associated with inhibition of inflammatory pathways.

• Analgesic Effects: Functional groups such as methoxy and carboxylate enhance receptor binding affinity.

• Potential Enzyme Interaction: The cyanocyclohexyl group may facilitate interactions with enzymes or receptors through hydrogen bonding or hydrophobic interactions.

Further studies are required to confirm these effects through in vitro and in vivo assays.

Chemical Reactions

This compound participates in various chemical reactions due to its functional groups:

• Nucleophilic Reactions: The amino group can react with electrophiles.

• Esterification/Amidation: The carboxylate group allows for modifications that could enhance solubility or bioavailability.

Monitoring these reactions using spectroscopic methods such as NMR or mass spectrometry ensures accurate characterization of products.

Applications

This compound has potential applications in:

• Drug Discovery: Its structural features make it a candidate for developing anti-inflammatory or analgesic drugs.

• Chemical Biology Studies: Its reactivity allows exploration of enzyme-substrate interactions.

• Material Science: Derivatives could be used in designing functional materials due to their stability and reactivity.

Research Gaps and Future Directions

While the compound shows promise, several areas require further investigation:

• Mechanism of Action: Detailed studies on receptor or enzyme binding mechanisms are needed.

• Toxicity Studies: Evaluation of cytotoxicity and side effects is essential for medicinal applications.

• Pharmacokinetics: Understanding absorption, distribution, metabolism, and excretion (ADME) profiles will aid drug development.